Cas no 546-18-9 (5β-Cholanic acid)

• Product Name: 5β-Cholanic acid
• CAS No: 546-18-9
• Molecular Formula: C₂₄H₄₀O₂
• Molecular Weight: 360.5732
• CID: 371451
• PubChem ID: 24892974

5β-Cholanic acid Properties

Names and Identifiers

• Cholan-24-oic acid, (5b)-
• (4R)-4-[(5S,8R,9S,10S,13R,14S,17R)-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoic acid
• 5（H）-Cholanicacid
• 5B-CHOLANIC ACID CRYSTALLINE
• 5BETA-CHOLANIC ACID
• 5ß(H)-Cholanic acid
• Cholanoic Acid
• 5b-cholan-24-oic acid
• 5beta-Cholan-24-oic acid
• 5beta-Cholanoic acid
• Ursocholanic acid
• 5β-Cholanic acid

• InChIKey： RPKLZQLYODPWTM-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 360.30300
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 4
• Heavy Atom Count: 26
• Complexity: 542
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 8
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• LogP: 6.53630
• PSA: 37.30000
• Color/Form: Not determined
• Solubility: Not determined

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Bile acids, alcohols and derivatives